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Compound of Interest

Compound Name: Guanfu base H

Cat. No.: B15563579 Get Quote

For Immediate Reference: Researchers, scientists, and drug development professionals must

consult their institution's Environmental Health and Safety (EHS) department for final guidance

on chemical disposal to ensure full compliance with all local, state, and federal regulations. The

following information is based on the available Safety Data Sheet (SDS) for Guanfu base H
and general best practices for laboratory chemical waste management.

A Safety Data Sheet (SDS) for Guanfu base H (CAS No. 4758-99-0), also known as Atisinium

chloride, classifies the substance as non-hazardous.[1] While this classification suggests that

the material does not meet the criteria for a hazardous substance under current regulations, it

is crucial to adhere to rigorous safety protocols and institutional guidelines for all chemical

waste.

Pre-Disposal Safety and Handling
Before beginning any disposal procedure, it is essential to wear appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a laboratory coat.

All handling of Guanfu base H should occur in a well-ventilated area or a chemical fume hood.

Summary of Safety Information
The following table summarizes the key safety information for Guanfu base H.
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Parameter Information Reference

Product Name Guanfu base H [1]

Synonyms Atisinium (chloride) [1]

CAS Number 4758-99-0 [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Other Hazards None [1]

Step-by-Step Disposal Procedure
Even with a "non-hazardous" classification, professional disposal is the recommended route to

ensure the highest safety and environmental standards.

Waste Identification and Segregation:

Pure, unused Guanfu base H should be treated as chemical waste.

Solutions containing Guanfu base H should be collected in a designated, properly

labeled, and sealed waste container.

Do not mix Guanfu base H waste with other chemical waste streams unless explicitly

permitted by your institution's EHS guidelines.

Containerization:

Use a chemically compatible container for waste collection. High-density polyethylene

(HDPE) or glass containers are generally suitable.

The container must be clearly labeled with the full chemical name "Guanfu base H," the

CAS number, and any other identifiers required by your institution.

Waste Collection and Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0032061.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0032061.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0032061.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0032061.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0032061.pdf
https://www.benchchem.com/product/b15563579?utm_src=pdf-body
https://www.benchchem.com/product/b15563579?utm_src=pdf-body
https://www.benchchem.com/product/b15563579?utm_src=pdf-body
https://www.benchchem.com/product/b15563579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the sealed waste container in a designated satellite accumulation area (SAA) or

central hazardous waste storage facility.

The storage area should be cool, dry, and away from incompatible materials.

Arranging for Disposal:

Contact your institution's EHS department or designated chemical waste coordinator to

schedule a pickup for the waste.

Provide them with all necessary information about the waste, including the chemical

name, quantity, and a copy of the SDS.

Documentation:

Complete any required hazardous or non-hazardous waste manifests or internal tracking

forms as instructed by your EHS department.

Chemical Disposal Decision Workflow
The following diagram illustrates a general decision-making process for the disposal of

laboratory chemicals.
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Start: Chemical Waste for Disposal

Consult Safety Data Sheet (SDS) for Hazard Classification

Is the chemical classified as hazardous?

Treat as Hazardous Waste

Yes

Treat as Non-Hazardous Chemical Waste

No

Consult Institutional EHS Department for Specific Procedures

Segregate and Containerize Waste in Labeled, Compatible Containers

Store in Designated Satellite Accumulation Area (SAA)

Arrange for Pickup by Certified Waste Disposal Vendor

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Chemical Disposal Decision Workflow.
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Disclaimer: This information is intended for guidance and educational purposes only. Always

consult the official Safety Data Sheet and your institution's Environmental Health and Safety

department before handling or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15563579?utm_src=pdf-custom-synthesis
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0032061.pdf
https://www.benchchem.com/product/b15563579#guanfu-base-h-proper-disposal-procedures
https://www.benchchem.com/product/b15563579#guanfu-base-h-proper-disposal-procedures
https://www.benchchem.com/product/b15563579#guanfu-base-h-proper-disposal-procedures
https://www.benchchem.com/product/b15563579#guanfu-base-h-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15563579?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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